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Compound of Interest

Compound Name: Tos-Gly-Pro-Arg-ANBA-IPA

Cat. No.: B10799682 Get Quote

Application Notes and Protocols for Tos-Gly-
Pro-Arg-ANBA-IPA
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tos-Gly-Pro-Arg-ANBA-IPA is a chromogenic peptide substrate designed for the sensitive

and specific measurement of serine protease activity, particularly thrombin and related

enzymes in the coagulation cascade.[1][2][3][4] Upon enzymatic cleavage at the arginine

residue, the substrate releases the chromophore 5-amino-2-nitrobenzoic acid (ANBA), which

can be quantified spectrophotometrically. This allows for the kinetic analysis of enzyme activity

and the screening of enzyme inhibitors.

These application notes provide detailed protocols for the use of Tos-Gly-Pro-Arg-ANBA-IPA
in key biochemical assays, data interpretation guidelines, and an overview of the relevant

signaling pathways.
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Parameter Value

Full Name
Nα-Tosyl-glycyl-L-prolyl-L-arginine-5-amino-2-

nitrobenzoic acid isopropylamide

Abbreviation Tos-Gly-Pro-Arg-ANBA-IPA

Molecular Formula C₃₀H₄₁N₉O₈S

Molecular Weight 687.77 g/mol

Appearance Off-white to light yellow solid

Solubility Soluble in water (≥ 25 mg/mL) and DMSO.[2]

Storage

Store at -20°C for long-term use. Stock solutions

can be stored at -20°C for up to one month or at

-80°C for up to six months.[1] Avoid repeated

freeze-thaw cycles.

Principle of the Assay
The fundamental principle of assays utilizing Tos-Gly-Pro-Arg-ANBA-IPA is the enzymatic

hydrolysis of the substrate. The enzyme, typically thrombin, cleaves the peptide bond between

the arginine residue and the ANBA-IPA moiety. This cleavage releases the yellow-colored

chromophore, 5-amino-2-nitrobenzoic acid isopropylamide. The rate of the resulting increase in

absorbance at a specific wavelength is directly proportional to the enzymatic activity under the

given conditions.
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Prepare Reagents
(Buffer, Thrombin, Inhibitor, Substrate)

Dispense Buffer, Thrombin, and Inhibitor
to 96-well plate

Incubate to allow
Inhibitor-Enzyme binding

Add Substrate
to initiate reaction

Kinetic Reading
(Absorbance at 405 nm)

Data Analysis
(Calculate % Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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